3-Formyl-2-hydroxy-5-methylbenzoic acid
Cat. No. B3055820
M. Wt: 180.16 g/mol
InChI Key: CNLMEVZLTPWXQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04146631
Procedure details
3-Formyl-5-methylsalicylic acid (3.6 g) was dissolved in dimethylformamide (20 ml) and treated with hydroxylamine hydrochloride (1.53 g). The mixture was heated at reflux for 10 minutes and then the solvent was removed in vacuo. The residue was treated with water (20 ml) and hydrochloric acid (2N; 10 ml). The precipitated solid was filtered off and recrystallized from aqueous ethanol to give 3-cyano-5-methylsalicylic acid (2.7 g), m.p. 193°-194° C.
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[CH:11]=[C:10]([CH3:12])[CH:9]=[C:5]([C:6]([OH:8])=[O:7])[C:4]=1[OH:13])=O.Cl.[NH2:15]O>CN(C)C=O>[C:1]([C:3]1[CH:11]=[C:10]([CH3:12])[CH:9]=[C:5]([C:6]([OH:8])=[O:7])[C:4]=1[OH:13])#[N:15] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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3.6 g
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Type
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reactant
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Smiles
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C(=O)C1=C(C(C(=O)O)=CC(=C1)C)O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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1.53 g
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Type
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reactant
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Smiles
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Cl.NO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 10 minutes
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Duration
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10 min
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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The residue was treated with water (20 ml) and hydrochloric acid (2N; 10 ml)
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated solid was filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from aqueous ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=C(C(C(=O)O)=CC(=C1)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
